4-(Benzyloxy)-N-propylaniline

• IUPAC Name: 4-phenylmethoxy-N-propylaniline
• InChI: InChI=1S/C16H19NO/c1-2-12-17-15-8-10-16(11-9-15)18-13-14-6-4-3-5-7-14/h3-11,17H,2,12-13H2,1H3
• InChI Key: UBUXZFVTPVDBMG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=CC=C(C=C1)OCC2=CC=CC=C2
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol

Description

4-(Benzyloxy)-N-propylaniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BPPA and has a molecular formula of C16H19NO. In

Scientific Research Applications

• Synthesis of Biological Active Compounds :

  • 4-(Benzyloxy)-N-propylaniline is used in the synthesis of biologically active compounds, such as azo-pyrazoline derivatives. These compounds have shown significant antibacterial activity against both gram-positive and gram-negative bacteria, highlighting their potential in medical research and drug development (Hawaiz & Samad, 2012).

• Study of Luminescent Properties in Coordination Compounds :

  • The compound has been employed in studying the luminescent properties of lanthanide coordination compounds. Research indicates that electron-releasing and electron-withdrawing substituents can significantly influence the photophysical properties of these compounds (Sivakumar et al., 2010).

• Pharmaceutical Intermediate Synthesis :

  • It is an important intermediate in pharmaceutical synthesis, particularly in the production of drugs like Ifenprodil and Buphenine. An efficient and environmentally friendly synthesis method has been developed using liquid–liquid–liquid phase-transfer catalysis (Yadav & Sowbna, 2012).

• Synthesis of Alternate Substrate Inhibitors :

  • This compound is used in the synthesis of benzoxazinones, which are alternate substrate inhibitors of human leukocyte elastase. These inhibitors have shown significant variance in their inhibition potency, with the potential for designing potent inhibitors with specific properties (Krantz et al., 1990).

• Anticancer Research :

  • 4-(Benzyloxy)-N-propylaniline derivatives have been synthesized and evaluated for their anticancer properties. One such derivative, 5-benzyloxy-2-thiocyanatomethyl-4-pyranone, has shown significant inhibition of neoplastic cell growth and DNA synthesis (Bransová et al., 1997).

• Development of Antimicrobial Agents :

  • N-Benzylanilines, derived from 4-(Benzyloxy)-N-propylaniline, have been studied as potential fatty acid synthesis inhibitors against biofilm-related methicillin-resistant Staphylococcus aureus. This research shows promise for the development of new antimicrobial agents (Zhang et al., 2019).

• Synthesis of Electronically Active Polymers :

  • It has been used in the electropolymerization process to create poly(2-propylaniline), an electronically active polymer soluble in organic mediums. This highlights its potential in the field of materials science (Bidan et al., 1989).